Cas no 2138168-17-7 (Cis-pyrrolidine-3,4-diyldimethanol hydrochloride)

Cis-pyrrolidine-3,4-diyldimethanol hydrochloride is a chiral bicyclic compound featuring a pyrrolidine core with hydroxymethyl substituents at the 3- and 4-positions. Its cis-configuration ensures structural rigidity, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators, due to its ability to impart stereochemical control. Its high purity and well-defined stereochemistry make it a preferred choice for researchers in medicinal chemistry and drug discovery.
Cis-pyrrolidine-3,4-diyldimethanol hydrochloride structure
2138168-17-7 structure
Product Name:Cis-pyrrolidine-3,4-diyldimethanol hydrochloride
CAS No:2138168-17-7
MF:C6H14ClNO2
MW:167.633861064911
CID:6264101
PubChem ID:73312460
Update Time:2025-10-31

Cis-pyrrolidine-3,4-diyldimethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • EN300-717925
    • Cis-pyrrolidine-3,4-diyldimethanol hydrochloride
    • [4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride
    • 2138168-17-7
    • Inchi: 1S/C6H13NO2.ClH/c8-3-5-1-7-2-6(5)4-9;/h5-9H,1-4H2;1H
    • InChI Key: MXRHFPPLNZYSOO-UHFFFAOYSA-N
    • SMILES: Cl.OCC1CNCC1CO

Computed Properties

  • Exact Mass: 167.0713064g/mol
  • Monoisotopic Mass: 167.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 77.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5Ų

Cis-pyrrolidine-3,4-diyldimethanol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-717925-1.0g
[4-(hydroxymethyl)pyrrolidin-3-yl]methanol hydrochloride
2138168-17-7
1g
$0.0 2023-06-07

Cis-pyrrolidine-3,4-diyldimethanol hydrochloride Related Literature

Additional information on Cis-pyrrolidine-3,4-diyldimethanol hydrochloride

Cis-Pyrrolidine-3,4-Diyldimethanol Hydrochloride: A Comprehensive Overview

Cis-pyrrolidine-3,4-diyldimethanol hydrochloride, also known by its CAS number 2138168-17-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of cis-pyrrolidine-3,4-diyldimethanol, which is a bicyclic structure with two hydroxyl groups attached to adjacent carbons in the pyrrolidine ring. The cis configuration refers to the spatial arrangement of these hydroxyl groups, which are on the same side of the ring. This stereochemistry plays a crucial role in determining the compound's physical properties and biological activity.

The synthesis of cis-pyrrolidine-3,4-diyldimethanol hydrochloride involves a series of carefully controlled reactions. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, making it more suitable for applications in drug discovery and development. The use of chiral catalysts and enantioselective reactions has been pivotal in achieving this level of control over the stereochemistry. These methods not only improve the yield but also reduce the environmental impact of the synthesis process.

One of the most promising areas of research involving cis-pyrrolidine-3,4-diyldimethanol hydrochloride is its potential as a lead compound for drug development. Preclinical studies have shown that this compound exhibits antitumor activity by targeting specific signaling pathways involved in cancer cell proliferation and metastasis. Additionally, it has demonstrated neuroprotective properties, suggesting its potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings highlight the versatility of this compound in addressing diverse therapeutic targets.

Recent studies have also explored the bioavailability and pharmacokinetics of cis-pyrrolidine-3,4-diyldimethanol hydrochloride. Research indicates that this compound has favorable absorption characteristics, making it suitable for oral administration. Furthermore, its metabolism and excretion pathways have been elucidated through in vitro and in vivo experiments, providing valuable insights into its pharmacokinetic profile. These studies are essential for optimizing dosing regimens and ensuring patient safety in clinical trials.

The structural uniqueness of cis-pyrrolidine-3,4-diyldimethanol hydrochloride also makes it an attractive candidate for use in materials science. Its ability to form stable hydrogen bonds and its rigid bicyclic structure make it a potential building block for constructing advanced materials with tailored properties. Researchers are currently investigating its application in creating stimuli-responsive polymers and self-healing materials, which could revolutionize industries ranging from electronics to biomedical engineering.

In conclusion, cis-pyrrolidine-3,4-diyldimethanol hydrochloride (CAS No: 2138168-17-7) is a multifaceted compound with significant potential across various scientific domains. Its unique stereochemistry, versatile synthesis methods, and promising biological activities position it as a key player in future research and development efforts. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make substantial contributions to both medicine and materials science.

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